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Compound of Interest

Compound Name: EprinomectinB1b

Cat. No.: B12349035

Get Quote

Abstract & Scope
Eprinomectin is a macrocyclic lactone endectocide widely used in veterinary medicine.[1][2] It

exists as a mixture of two homologues: Eprinomectin B1a (major component, ~90%) and

Eprinomectin B1b (minor component, ~10%).[1][3] While most routine screening uses the

mixture, regulatory compliance and precise mechanistic studies often require the specific

quantification or isolation of the B1b component (Ethyl-eprinomectin).

This guide provides a rigorous protocol for preparing Eprinomectin B1b standard solutions for

in vitro assays (e.g., ligand binding, cytotoxicity, or parasite motility assays).[4] It addresses the

critical challenge of handling the B1b homologue, which is lipophilic, light-sensitive, and prone

to adsorption on plastic surfaces.[4]

Chemical Identity & Properties
Understanding the physicochemical difference between B1a and B1b is vital for accurate

preparation. B1b is the ethyl homologue, whereas B1a is the isopropyl homologue.
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Property Eprinomectin B1a Eprinomectin B1b

CAS Number 123997-26-2 (mixture) 133305-89-2

Molecular Formula C₅₀H₇₅NO₁₄ C₄₉H₇₃NO₁₄

Molecular Weight 914.1 g/mol 900.1 g/mol

Side Chain (C-25) Isopropyl group Ethyl group

Solubility DMSO, Ethanol, Methanol DMSO, Ethanol, Methanol

Water Solubility Very Low (< 4 mg/L) Very Low (< 4 mg/L)

LogP ~5.4 (Highly Lipophilic) ~5.4 (Highly Lipophilic)

Critical Insight: Because B1b is structurally almost identical to B1a, they share solubility profiles

but have distinct retention times in Reverse-Phase HPLC (RP-HPLC).[4][5] B1b generally elutes

before B1a due to the slightly shorter alkyl chain (ethyl vs. isopropyl) reducing its interaction

with the C18 stationary phase.

Materials & Equipment
Reagents

Eprinomectin Standard: Either pure Eprinomectin B1b (Reference Standard grade) or High-

Purity Eprinomectin Mixture (with CoA stating exact % of B1b).

Solvent A (Stock): Dimethyl Sulfoxide (DMSO), anhydrous, sterile-filtered, ≥99.9%.[4][5]

Solvent B (Intermediate): Methanol (HPLC Grade) or Ethanol (Absolute).[4][5]

Assay Medium: HEPES-buffered saline or specific culture media (e.g., RPMI-1640), BSA-

free if possible to avoid non-specific binding during prep.[4][5]
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Equipment
Analytical Balance: Readability 0.01 mg (0.00001 g).

Vials: Amber glass vials (silanized preferred to minimize adsorption). Avoid polystyrene.

Pipettes: Positive displacement pipettes (to handle viscous DMSO accurately).

Protocol: Primary Stock Solution Preparation
This protocol utilizes a Gravimetric Method for maximum accuracy, bypassing errors caused by

the viscosity of DMSO or volumetric expansion.

Step 1: Environmental Control[1][5]
Light Protection: Eprinomectin is photodegradable. Perform all weighing and dissolution

under yellow light or in low-light conditions. Wrap vials in aluminum foil immediately.

Temperature: Equilibrate reagents to room temperature (20–25°C).

Step 2: Gravimetric Preparation (Target: 10 mM Stock)[1]
[5]

Place a sterile, amber glass vial (4 mL) on the analytical balance and tare.

Weigh approximately 5.0 mg of Eprinomectin powder.[6] Record the exact mass (

).[5]

Note: If using a Mixture Standard, calculate the mass of B1b specifically based on the CoA

purity percentage.

Add anhydrous DMSO to the vial.

Target Volume Calculation:

[4][5]

Example: For 5.0 mg B1b (MW 900.1) at 10 mM:
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mL.

Cap tightly and vortex for 30 seconds. Sonicate for 5 minutes in a water bath (ambient temp)

to ensure complete dissolution.

Labeling: Label as "Eprinomectin B1b Stock [Conc] [Date] [Initials]".

Step 3: Storage
Short-term (weeks): 4°C in dark.[4][5]

Long-term (months): -20°C or -80°C. Avoid repeated freeze-thaw cycles (aliquot into single-

use volumes, e.g., 20 µL).

Protocol: Working Solutions & Serial Dilution
Objective: Create a dilution series for an IC50 assay while keeping the final DMSO

concentration < 0.1% to avoid solvent toxicity.

Visual Workflow (DOT Diagram)

Critical Control Point: Solvent Shock

Primary Stock
10 mM (DMSO)

Intermediate Stock
100 µM (Media/Buffer)

1:100 Dilution
(Prevents precipitation) Assay Well (High)
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Figure 1: Serial dilution strategy designed to step down DMSO concentration gradually,

preventing compound precipitation in aqueous media.[4][5]

Step-by-Step Dilution[1][5]
Intermediate Dilution (100x):

Dilute 10 µL of 10 mM Stock into 990 µL of assay buffer (or serum-free media).
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Result: 100 µM Eprinomectin B1b (1% DMSO).

Note: Vortex immediately. This step is critical. Direct dilution from 100% DMSO to 0.1%

often causes microprecipitation of lipophilic compounds. The intermediate step stabilizes

the dispersion.

Assay Dosing:

Add 10 µL of the Intermediate Solution to 990 µL of cell culture in the assay well.

Final Concentration: 1 µM Eprinomectin B1b.

Final DMSO: 0.01% (Safe for most cells).[5]

Quality Control & Validation
Before using the standard in critical assays, validate the concentration and B1b/B1a ratio using

HPLC.[7]

HPLC Method Parameters
Column: C18 Reverse Phase (e.g., Zorbax SB-C18 or Ascentis Express C18), 100 mm x 4.6

mm, 2.7 µm.[4][2][5]

Mobile Phase:

A: 0.1% Perchloric Acid in Water (or 0.1% Formic Acid).[5]

B: Acetonitrile or Ethanol.

Isocratic Mode: 50:50 (adjust based on column retention).[5]

Flow Rate: 0.8 - 1.5 mL/min.[4][5]

Detection: UV at 245 nm (Maximum absorption for conjugated diene system).[5]

Temperature: 30°C - 55°C (Higher temp improves peak shape for avermectins).[4][5]

Acceptance Criteria
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Purity: B1b peak area > 95% (if using pure standard).

Resolution: If using mixture, Resolution (

) between B1b and B1a peaks must be > 1.5.

Retention: B1b typically elutes before B1a.

Troubleshooting & Critical Control Points
Issue Cause Solution

Low Recovery Adsorption to plastic

Use glass or PTFE (Teflon)

coated vials.[4][5] Pre-saturate

pipette tips.

Precipitation "Solvent Shock"

Do not dilute >1:1000 in a

single step.[5] Use an

intermediate dilution step (see

Protocol 5).

Peak Tailing Column interaction

Increase column temperature

to 50°C or add ammonium

acetate to mobile phase.[5]

Degradation UV Light exposure
Use amber glassware; prepare

fresh working solutions daily.[5]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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